Cas no 156028-40-9 (Benzene,1,4-dibromo-2,5-bis(octyloxy)-)

Benzene,1,4-dibromo-2,5-bis(octyloxy)- structure
156028-40-9 structure
Product Name:Benzene,1,4-dibromo-2,5-bis(octyloxy)-
CAS No:156028-40-9
MF:C22H36Br2O2
MW:492.328045845032
CID:107248
PubChem ID:2753494
Update Time:2025-04-18

Benzene,1,4-dibromo-2,5-bis(octyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,4-dibromo-2,5-bis(octyloxy)-
    • 1,4-dibromo-2,5-dioctoxybenzene
    • 1,4-DIBROMO-2,5-DI(OCTYLOXY)BENZENE
    • 1,4-DIBROMO-2,5-BIS(OCTYLOXY)BENZENE
    • DTXSID60373005
    • MJMCDNUIQSZJKE-UHFFFAOYSA-N
    • 156028-40-9
    • AKOS004908210
    • 1,4-dibromo-2,5-dioctyloxybezene
    • SCHEMBL2049161
    • Inchi: 1S/C22H36Br2O2/c1-3-5-7-9-11-13-15-25-21-17-20(24)22(18-19(21)23)26-16-14-12-10-8-6-4-2/h17-18H,3-16H2,1-2H3
    • InChI Key: MJMCDNUIQSZJKE-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1OCCCCCCCC)Br)OCCCCCCCC

Computed Properties

  • Exact Mass: 490.10828
  • Monoisotopic Mass: 490.10821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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